Cas no 1804344-28-2 (Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate)

Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical research. Its structure incorporates both trifluoromethoxy and trifluoromethyl groups, enhancing its electron-withdrawing properties and metabolic stability. The presence of a hydroxyl group at the 5-position and a carboxylate ester at the 4-position provides versatility for further functionalization, making it a valuable intermediate in synthetic chemistry. This compound is particularly useful in the development of bioactive molecules due to its ability to modulate lipophilicity and binding affinity. Its robust stability under various reaction conditions further underscores its applicability in complex synthetic pathways.
Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate structure
1804344-28-2 structure
Product Name:Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate
CAS No:1804344-28-2
MF:C9H5F6NO4
MW:305.130723714828
CID:4832921
Update Time:2025-11-05

Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate
    • Inchi: 1S/C9H5F6NO4/c1-19-7(18)4-3(17)2-16-6(8(10,11)12)5(4)20-9(13,14)15/h2,17H,1H3
    • InChI Key: REPHFQNCMWISTC-UHFFFAOYSA-N
    • SMILES: FC(C1C(=C(C(=O)OC)C(=CN=1)O)OC(F)(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 357
  • XLogP3: 3
  • Topological Polar Surface Area: 68.6

Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029094630-1g
Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate
1804344-28-2 97%
1g
$1,445.30 2022-04-02

Additional information on Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate

Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804344-28-2): A Comprehensive Overview

Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (CAS No. 1804344-28-2) is a multifunctional compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as MH3TFCP for brevity, is characterized by its pyridine core, hydroxyl group, trifluoromethoxy substituent, and trifluoromethyl group, which collectively contribute to its diverse chemical and biological properties.

The chemical structure of MH3TFCP is particularly noteworthy due to the presence of fluorine atoms. Fluorine is known for its strong electron-withdrawing effect and its ability to modulate the physicochemical properties of molecules. The trifluoromethoxy and trifluoromethyl groups in MH3TFCP enhance its lipophilicity and metabolic stability, making it an attractive candidate for drug development. These properties are crucial for improving the pharmacokinetic profile of potential therapeutic agents.

Recent studies have explored the biological activities of MH3TFCP. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that MH3TFCP can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have therapeutic applications in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another promising application of MH3TFCP is in the treatment of neurodegenerative disorders. Preclinical studies have demonstrated that MH3TFCP can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings have sparked interest in its potential use in conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic route to MH3TFCP has been extensively studied to optimize yield and purity. One common approach involves the reaction of 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylic acid with methanol in the presence of a suitable catalyst. This method has been refined to achieve high yields and minimize by-products, making it suitable for large-scale production.

In terms of safety, MH3TFCP has undergone preliminary toxicological evaluations. In vitro cytotoxicity assays have shown that it exhibits low toxicity at therapeutic concentrations, which is a favorable attribute for drug candidates. However, further in vivo studies are necessary to fully assess its safety profile.

The pharmacokinetic properties of MH3TFCP have also been investigated. Studies in animal models have demonstrated that it has good oral bioavailability and a favorable half-life, which are important considerations for drug development. These properties suggest that it could be administered orally, simplifying patient compliance.

In conclusion, Methyl 5-hydroxy-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-4-carboxylate (MH3TFCP) (CAS No. 1804344-28-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd